Cas no 2095396-51-1 (2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride)

• Product Name: 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride
• CAS No: 2095396-51-1
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 5254752
• Update Time: 2025-10-29

2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride
• rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfonyl chloride
• [1,1'-Bicyclopropyl]-2-ethanesulfonyl chloride, (1S,2S)-

• Inchi： 1S/C8H13ClO2S/c9-12(10,11)4-3-7-5-8(7)6-1-2-6/h6-8H,1-5H2/t7-,8+/m1/s1
• InChI Key： UIUNVEMJQJCLHX-SFYZADRCSA-N
• SMILES： ClS(CC[C@@H]1C[C@H]1C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5

Additional information on 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride

Introduction to 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride (CAS No. 2095396-51-1)

2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2095396-51-1, is a sulfonyl chloride derivative with a distinct cyclopropyl moiety structure. The presence of the (1S,2S)-configuration in its molecular framework underscores its stereochemical complexity, which is a critical factor in its potential applications, particularly in the synthesis of biologically active molecules.

The molecular structure of 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride consists of an ethanesulfonyl chloride group attached to a cyclopropyl ring substituted with another cyclopropyl group. This arrangement introduces rigidity and specific steric interactions, making it a valuable intermediate in the development of complex chemical entities. The stereochemistry of the (1S,2S)-configuration is particularly noteworthy, as it can influence the compound's interactions with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in sulfonyl chloride derivatives due to their versatility in medicinal chemistry. These compounds serve as key intermediates in the synthesis of sulfonamides, which are widely used in pharmaceuticals for their antimicrobial and anti-inflammatory properties. The sulfonyl chloride functional group is highly reactive, facilitating nucleophilic substitution reactions that are essential for constructing more intricate molecular architectures.

One of the most compelling aspects of 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in creating chiral sulfoxides and sulfones, which are known to exhibit enhanced biological activity compared to their racemic counterparts. The cyclopropyl groups contribute to the compound's lipophilicity and may improve its membrane permeability, making it an attractive candidate for drug design.

Recent studies have highlighted the importance of stereoelectronic effects in sulfonyl chloride derivatives. The (1S,2S)-configuration can modulate electronic distributions across the molecule, influencing reactivity and binding affinity. This has led to investigations into how such structural features can be leveraged to optimize drug-like properties. For instance, computational studies have demonstrated that subtle changes in the cyclopropyl ring geometry can significantly alter interactions with biological targets.

The synthesis of 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride presents unique challenges due to its stereochemical requirements. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. Advances in asymmetric catalysis have provided new tools for achieving this goal, enabling researchers to access enantiomerically enriched libraries of sulfonyl chlorides for further exploration.

In addition to its pharmaceutical applications, CAS No. 2095396-51-1 has shown promise in materials science. Sulfonyl chloride derivatives can be used to modify polymers and surfaces, imparting specific functional properties such as hydrophobicity or biocompatibility. The reactivity of the sulfonyl chloride group allows for covalent attachment to various substrates, opening up possibilities for creating advanced materials with tailored characteristics.

The growing body of research on 2-[(1S,2S)-2-Cyclopropylcyclopropyl]ethanesulfonyl chloride underscores its significance as a building block in synthetic chemistry. As our understanding of molecular interactions deepens, compounds like this are expected to play an increasingly pivotal role in drug discovery and material innovation. The combination of stereochemical precision and chemical reactivity makes it a fascinating subject for both academic and industrial researchers.

Future directions in this field may include exploring new synthetic methodologies that enhance the accessibility of enantiomerically pure sulfonyl chlorides. Additionally, investigating their role in drug delivery systems could uncover novel applications beyond traditional pharmaceuticals. The versatility of CAS No. 2095396-51-1 ensures that it will remain a relevant and valuable compound for years to come.